Cas no 1112238-35-3 (Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate)
1112238-35-3 structure
Product Name:Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
CAS No:1112238-35-3
MF:C11H9ClO3
MW:224.640362501144
CID:1074281
PubChem ID:13624872
Update Time:2025-04-20
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
- (E)-Methyl4-(3-chlorophenyl)-2-oxobut-3-enoate
- AKOS016028559
- 1112238-35-3
- SS-4414
- methyl (E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
- MFCD22689167
- CS-0440957
- (E)-Methyl 4-(3-chlorophenyl)-2-oxobut-3-enoate
-
- MDL: MFCD22689167
- Inchi: 1S/C11H9ClO3/c1-15-11(14)10(13)6-5-8-3-2-4-9(12)7-8/h2-7H,1H3/b6-5+
- InChI Key: DEGHGCFUXGDZGK-AATRIKPKSA-N
- SMILES: ClC1=CC=CC(/C=C/C(C(=O)OC)=O)=C1
Computed Properties
- Exact Mass: 224.0240218g/mol
- Monoisotopic Mass: 224.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR303158-500mg |
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | 500mg |
£117.00 | 2024-05-22 | ||
| Apollo Scientific | OR303158-1g |
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | 1g |
£185.00 | 2024-05-22 | ||
| Apollo Scientific | OR303158-5g |
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | 5g |
£555.00 | 2024-05-22 | ||
| TRC | M333370-50mg |
Methyl (3E)-4-(3-Chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M333370-100mg |
Methyl (3E)-4-(3-Chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M333370-500mg |
Methyl (3E)-4-(3-Chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | 500mg |
$ 185.00 | 2022-06-03 | ||
| A2B Chem LLC | AI08665-1mg |
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | >97% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI08665-5mg |
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | >97% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI08665-10mg |
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | >97% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI08665-500mg |
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate |
1112238-35-3 | >97% | 500mg |
$269.00 | 2024-04-20 |
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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